5-[(1-azepanylmethylene)amino]-1-(4-methylphenyl)-1H-pyrazole-4-carbonitrile

• IUPAC Name: 5-[(E)-azepan-1-ylmethylideneamino]-1-(4-methylphenyl)pyrazole-4-carbonitrile
• InChI: InChI=1S/C18H21N5/c1-15-6-8-17(9-7-15)23-18(16(12-19)13-21-23)20-14-22-10-4-2-3-5-11-22/h6-9,13-14H,2-5,10-11H2,1H3/b20-14+
• InChI Key: NRIDBKMYRRMJJH-XSFVSMFZSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=C(C=N2)C#N)N=CN3CCCCCC3
• Isomeric SMILES: CC1=CC=C(C=C1)N2C(=C(C=N2)C#N)/N=C/N3CCCCCC3
• Molecular Formula: C18H21N5
• Molecular Weight: 307.4 g/mol

Description

5-[(1-azepanylmethylene)amino]-1-(4-methylphenyl)-1H-pyrazole-4-carbonitrile is a chemical compound that has gained significant attention in the field of scientific research due to its potential for use in drug discovery and development. This compound has been studied extensively for its unique properties and potential applications in various fields of research.

Mechanism of Action

The mechanism of action of 5-[(1-azepanylmethylene)amino]-1-(4-methylphenyl)-1H-pyrazole-4-carbonitrile is not fully understood. However, it has been suggested that this compound may act by inhibiting various enzymes and signaling pathways that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
Studies have shown that 5-[(1-azepanylmethylene)amino]-1-(4-methylphenyl)-1H-pyrazole-4-carbonitrile has a wide range of biochemical and physiological effects. This compound has been found to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. It has also been shown to have antitumor properties by inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 5-[(1-azepanylmethylene)amino]-1-(4-methylphenyl)-1H-pyrazole-4-carbonitrile in lab experiments include its wide range of biological activities and potential applications in drug discovery and development. However, the limitations of using this compound in lab experiments include its high cost and limited availability.

Future Directions

There are many future directions for research on 5-[(1-azepanylmethylene)amino]-1-(4-methylphenyl)-1H-pyrazole-4-carbonitrile. Some potential areas of research include further investigation of its mechanism of action, optimization of its synthesis method, and exploration of its potential applications in various fields of research, including drug discovery and development, as well as in the treatment of various diseases. Additionally, future research could focus on developing more cost-effective and efficient methods for synthesizing this compound.

Synthesis Methods

The synthesis method of 5-[(1-azepanylmethylene)amino]-1-(4-methylphenyl)-1H-pyrazole-4-carbonitrile involves the reaction of 4-methylphenylhydrazine with 1-azepanecarbaldehyde followed by the addition of ethyl cyanoacetate. The resulting product is then subjected to cyclization to form the final compound.

Scientific Research Applications

5-[(1-azepanylmethylene)amino]-1-(4-methylphenyl)-1H-pyrazole-4-carbonitrile has been extensively studied for its potential applications in drug discovery and development. This compound has been found to exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial properties.